Cas no 1170634-89-5 (3-({3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}sulfonyl)pyridine)

• Product Name: 3-({3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}sulfonyl)pyridine
• CAS No: 1170634-89-5
• MF: C₁₈H₁₇FN₄O₂S₂
• MW: 404.481584310532
• CID: 5948498
• PubChem ID: 44069381
• Update Time: 2025-05-20

3-({3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}sulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}sulfonyl)pyridine
• 2-(2-fluorophenyl)-5-(1-pyridin-3-ylsulfonylpiperidin-3-yl)-1,3,4-thiadiazole
• 3-({3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}sulfonyl)pyridine
• 2-(2-fluorophenyl)-5-(1-(pyridin-3-ylsulfonyl)piperidin-3-yl)-1,3,4-thiadiazole
• F5494-0159
• 1170634-89-5
• VU0645226-1
• AKOS024511093

• Inchi： 1S/C18H17FN4O2S2/c19-16-8-2-1-7-15(16)18-22-21-17(26-18)13-5-4-10-23(12-13)27(24,25)14-6-3-9-20-11-14/h1-3,6-9,11,13H,4-5,10,12H2
• InChI Key： LBKSWLLQAHCFLC-UHFFFAOYSA-N
• SMILES： S1C(C2CCCN(S(C3=CC=CN=C3)(=O)=O)C2)=NN=C1C1=CC=CC=C1F

Computed Properties

• Exact Mass: 404.078
• Monoisotopic Mass: 404.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113A^2

Additional information on 3-({3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}sulfonyl)pyridine

3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}sulfonyl}pyridine: A Comprehensive Overview

The compound with CAS No. 1170634-89-5, known as 3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}sulfonyl}pyridine, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyridine ring, a sulfonyl group, and a thiadiazole moiety. The presence of these functional groups makes it a versatile molecule with unique properties.

The thiadiazole ring in the molecule is a key structural feature that contributes to its stability and reactivity. Thiadiazoles are known for their ability to act as heterocyclic aromatic compounds, which can enhance the electronic properties of the molecule. The fluorophenyl group attached to the thiadiazole further modifies the electronic characteristics, making the compound suitable for specific applications in drug design and materials science.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its sulfonyl group is particularly interesting due to its ability to form strong hydrogen bonds and act as a bioisostere in drug design. This property has led researchers to explore its use in creating more effective and selective inhibitors for various enzyme targets.

The synthesis of 3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}sulfonyl}pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The synthesis begins with the preparation of the thiadiazole ring, followed by its coupling with the piperidine moiety and subsequent sulfonation to introduce the sulfonyl group.

One of the most promising areas of research involving this compound is its application in anticancer drug development. Preclinical studies have shown that it exhibits selective cytotoxicity against various cancer cell lines without significantly affecting normal cells. This selectivity is attributed to its ability to target specific signaling pathways involved in cancer progression.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in nanotechnology have further expanded its potential applications in this field.

The fluorophenyl substituent plays a crucial role in modulating the physical and chemical properties of the molecule. Fluorine atoms are known for their high electronegativity and ability to enhance lipophilicity, which are desirable traits in drug design for improving bioavailability and pharmacokinetics.

Another area of interest is the study of this compound's interaction with biological systems. Researchers have explored its ability to act as a modulator of ion channels, which could lead to new therapies for conditions such as epilepsy and chronic pain. The sulfonyl group's hydrogen bonding capability is believed to be critical in these interactions.

The development of efficient synthetic routes for this compound remains an active area of research. Scientists are focusing on improving reaction yields and reducing production costs while maintaining high purity standards. These efforts are essential for scaling up production if the compound is approved for clinical use or commercial applications.

In conclusion, 3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}sulfonyl}pyridine (CAS No. 1170634-89-5) is a multifaceted compound with significant potential across various fields. Its unique structure and functional groups make it an attractive candidate for both pharmaceutical and materials science applications. As research continues to uncover new insights into its properties and uses, this compound is poised to play a key role in advancing modern chemistry and medicine.